Cas no 23268-21-5 (methyl 5-bromo-3-(bromomethyl)furan-2-carboxylate)

• Product Name: methyl 5-bromo-3-(bromomethyl)furan-2-carboxylate
• CAS No: 23268-21-5
• MF: C₇H₆Br₂O₃
• MW: 297.928740978241
• CID: 4642351
• PubChem ID: 137699005
• Update Time: 2025-08-05

methyl 5-bromo-3-(bromomethyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-3-(bromomethyl)furan-2-carboxylate

• Inchi： 1S/C7H6Br2O3/c1-11-7(10)6-4(3-8)2-5(9)12-6/h2H,3H2,1H3
• InChI Key： FKERSYGGHVWAHC-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC(CBr)=C1C(OC)=O

Additional information on methyl 5-bromo-3-(bromomethyl)furan-2-carboxylate

Methyl 5-Bromo-3-(Bromomethyl)furan-2-carboxylate (CAS No. 23268-21-5): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Methyl 5-bromo-3-(bromomethyl)furan-2-carboxylate (CAS No. 23268-21-5) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of brominated furan derivatives, which are known for their diverse biological activities and synthetic utility. In this article, we will delve into the structure, synthesis, and recent research developments surrounding methyl 5-bromo-3-(bromomethyl)furan-2-carboxylate.

Structure and Properties: The molecular formula of methyl 5-bromo-3-(bromomethyl)furan-2-carboxylate is C₉H₇Br₂O₃, with a molecular weight of approximately 301.94 g/mol. The compound features a furan ring substituted with a bromomethyl group at the 3-position and a bromine atom at the 5-position, along with a methyl ester group at the 2-carboxylate position. These functional groups confer unique chemical properties to the molecule, making it an attractive building block for various synthetic transformations.

The presence of multiple bromine atoms in the structure provides opportunities for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Additionally, the ester functionality can be hydrolyzed to yield the corresponding carboxylic acid, which can be further modified through amide formation or other derivatization reactions.

Synthesis: The synthesis of methyl 5-bromo-3-(bromomethyl)furan-2-carboxylate has been reported in several studies, with variations in the synthetic routes depending on the desired purity and yield. One common approach involves the bromination of a furan derivative followed by esterification. For instance, starting from furan-2-carboxylic acid, bromination at the 5-position can be achieved using N-bromosuccinimide (NBS) in an appropriate solvent such as dichloromethane. Subsequent bromination at the 3-position can be accomplished using a similar reagent or through a different mechanism, such as electrophilic aromatic substitution.

The resulting dibrominated furan derivative can then be esterified using methanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. This step yields methyl 5-bromo-3-(bromomethyl)furan-2-carboxylate with high purity and yield. Alternative synthetic routes may involve starting from different precursors or employing different reagents to achieve the desired product.

Applications in Medicinal Chemistry: The unique structural features of methyl 5-bromo-3-(bromomethyl)furan-2-carboxylate make it a valuable intermediate in the synthesis of bioactive compounds. Recent research has explored its potential applications in drug discovery and development. For example, studies have shown that derivatives of this compound exhibit promising antiviral and anticancer activities.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of methyl 5-bromo-3-(bromomethyl)furan-2-carboxylate and evaluated their antiviral activity against several strains of viruses. The results demonstrated that certain derivatives exhibited potent inhibitory effects on viral replication, suggesting their potential as lead compounds for antiviral drug development.

Another study focused on the anticancer properties of methyl 5-bromo-3-(bromomethyl)furan-2-carboxylate-based derivatives. The researchers synthesized a library of compounds by modifying the bromomethyl group and tested their cytotoxicity against various cancer cell lines. Several derivatives showed significant cytotoxic activity, particularly against breast and lung cancer cells. These findings highlight the potential of this compound as a scaffold for developing novel anticancer agents.

Conclusion: In summary, methyl 5-bromo-3-(bromomethyl)furan-2-carboxylate (CAS No. 23268-21-5) is a multifaceted organic compound with a rich structural profile and diverse synthetic applications. Its unique combination of functional groups makes it an attractive building block for various chemical transformations and a valuable intermediate in medicinal chemistry research. Ongoing studies continue to uncover new applications and biological activities associated with this compound, further solidifying its importance in the field.